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Compound of Interest

Compound Name: NF546

Cat. No.: B15569098 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NF546 is a selective, non-nucleotide agonist for the P2Y₁₁ receptor, with a pEC₅₀ of 6.27.[1][2]

It is a valuable tool for studying the immunomodulatory roles of the P2Y₁₁ receptor.[1][2] Proper

dissolution and storage of NF546 are critical for maintaining its biological activity and ensuring

experimental reproducibility. This document provides a detailed protocol for the proper handling

of NF546.

Physicochemical and Solubility Data
A summary of the key quantitative data for NF546 is presented in Table 1. This information is

essential for accurate stock solution preparation and experimental design.

Parameter Value Source

Molecular Weight 1180.74 g/mol [3]

Purity ≥95% [3]

Recommended Solvent Water

Maximum Concentration
11.81 mg/mL or 10 mM (with

gentle warming)

Appearance Lyophilized solid

Storage Temperature -20°C or colder [4][5]
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Experimental Protocol: Dissolving and Storing
NF546
This protocol outlines the step-by-step procedure for preparing a stock solution of NF546.

3.1. Materials

NF546 (lyophilized powder)

Sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heating block (optional, for gentle warming)

3.2. Procedure

Equilibration: Before opening, allow the vial of lyophilized NF546 to equilibrate to room

temperature for at least 15-20 minutes. This minimizes the condensation of atmospheric

moisture, which can affect the stability of the compound.

Solvent Addition: Carefully open the vial and add the required volume of sterile, nuclease-

free water to achieve the desired concentration. For example, to prepare a 10 mM stock

solution, add the appropriate volume of water based on the mass of NF546 provided in the

vial.

Dissolution: Close the vial tightly and vortex gently for 10-20 seconds to dissolve the powder.

If the compound does not fully dissolve, gentle warming in a water bath (not exceeding 37°C)

can be applied. Visually inspect the solution to ensure complete dissolution before

proceeding.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge
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tubes.

Storage: Store the aliquots at -20°C or colder for long-term storage.[4][5] For short-term

storage (a few days), 4°C may be acceptable, but refer to the manufacturer's specific

recommendations. Protect the stock solution from light.

Visualizations
4.1. Experimental Workflow for NF546 Preparation

The following diagram illustrates the key steps in the preparation of an NF546 stock solution.
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Workflow for dissolving and storing NF546.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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